Cas no 864976-36-3 (2-bromo-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)
2-bromo-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
- 2-bromo-N-[6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide
- AKOS024605643
- 864976-36-3
- 2-bromo-N-[(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
- F1359-0808
- (Z)-2-bromo-N-(6-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide
-
- Inchi: 1S/C17H14BrFN2O2S/c1-23-9-8-21-14-7-6-11(19)10-15(14)24-17(21)20-16(22)12-4-2-3-5-13(12)18/h2-7,10H,8-9H2,1H3/b20-17-
- InChI Key: WGOMFLQVSGELRA-JZJYNLBNSA-N
- SMILES: BrC1C=CC=CC=1C(/N=C1/N(CCOC)C2C=CC(=CC=2S/1)F)=O
Computed Properties
- Exact Mass: 407.99434g/mol
- Monoisotopic Mass: 407.99434g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 67.2Ų
2-bromo-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1359-0808-2μmol |
2-bromo-N-[(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
864976-36-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1359-0808-5μmol |
2-bromo-N-[(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
864976-36-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1359-0808-10μmol |
2-bromo-N-[(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
864976-36-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1359-0808-20μmol |
2-bromo-N-[(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
864976-36-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1359-0808-1mg |
2-bromo-N-[(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
864976-36-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1359-0808-2mg |
2-bromo-N-[(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
864976-36-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1359-0808-3mg |
2-bromo-N-[(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
864976-36-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1359-0808-4mg |
2-bromo-N-[(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
864976-36-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1359-0808-5mg |
2-bromo-N-[(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
864976-36-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1359-0808-10mg |
2-bromo-N-[(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide |
864976-36-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-bromo-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 2-bromo-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
Research Briefing on 2-bromo-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 864976-36-3)
In recent years, the compound 2-bromo-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 864976-36-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole scaffold and bromo-substituted benzamide moiety, has shown promising potential in various therapeutic applications, particularly in oncology and neurodegenerative diseases. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.
The synthesis of 2-bromo-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves a multi-step process that includes the condensation of 6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-amine with 2-bromobenzoyl chloride. Recent studies have optimized this synthesis to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, such as the presence of a fluorine atom and a methoxyethyl group, contribute to its enhanced bioavailability and target specificity.
Mechanistic studies have revealed that 864976-36-3 acts as a potent inhibitor of protein kinases involved in cell proliferation and survival pathways. In particular, it has shown high affinity for the ATP-binding site of certain tyrosine kinases, which are often dysregulated in cancers. Preclinical trials using in vitro and in vivo models have demonstrated its efficacy in reducing tumor growth and inducing apoptosis in cancer cells, with minimal off-target effects. These findings suggest its potential as a lead compound for the development of novel anticancer therapies.
Beyond oncology, recent research has explored the neuroprotective properties of 2-bromo-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide. Studies indicate that it may modulate oxidative stress and inflammation pathways in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Animal models treated with this compound exhibited improved cognitive function and reduced neuronal damage, highlighting its therapeutic versatility.
Despite these promising results, challenges remain in the clinical translation of 864976-36-3. Issues such as pharmacokinetics, long-term toxicity, and formulation stability need to be addressed in future studies. However, the compound's unique chemical structure and multifaceted biological activities make it a compelling candidate for further investigation. Ongoing research aims to elucidate its full therapeutic potential and optimize its properties for clinical use.
In conclusion, 2-bromo-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a significant advancement in chemical biology and drug discovery. Its dual applications in oncology and neuroprotection underscore its value as a multifunctional therapeutic agent. As research progresses, this compound may pave the way for innovative treatments addressing some of the most challenging diseases today.
864976-36-3 (2-bromo-N-(2Z)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)